Cas no 206995-44-0 (BENZENE, 1,2-DIBROMO-4,5-BIS[[4-(1,1-DIMETHYLETHYL)PHENYL]METHOXY]-)

BENZENE, 1,2-DIBROMO-4,5-BIS[[4-(1,1-DIMETHYLETHYL)PHENYL]METHOXY]- structure
206995-44-0 structure
Product Name:BENZENE, 1,2-DIBROMO-4,5-BIS[[4-(1,1-DIMETHYLETHYL)PHENYL]METHOXY]-
CAS No:206995-44-0
MF:C28H32Br2O2
MW:560.360486984253
CID:3365883
PubChem ID:10816693
Update Time:2025-04-21

BENZENE, 1,2-DIBROMO-4,5-BIS[[4-(1,1-DIMETHYLETHYL)PHENYL]METHOXY]- Chemical and Physical Properties

Names and Identifiers

    • BENZENE, 1,2-DIBROMO-4,5-BIS[[4-(1,1-DIMETHYLETHYL)PHENYL]METHOXY]-
    • DTXSID501171251
    • 206995-44-0
    • 1,2-Dibromo-4,5-bis[[4-(1,1-dimethylethyl)phenyl]methoxy]benzene
    • Inchi: 1S/C28H32Br2O2/c1-27(2,3)21-11-7-19(8-12-21)17-31-25-15-23(29)24(30)16-26(25)32-18-20-9-13-22(14-10-20)28(4,5)6/h7-16H,17-18H2,1-6H3
    • InChI Key: CSCYBDJMXHPWBY-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=C(C(=C1)OCC1C=CC(=CC=1)C(C)(C)C)OCC1C=CC(=CC=1)C(C)(C)C)Br

Computed Properties

  • Exact Mass: 560.07486Da
  • Monoisotopic Mass: 558.07691Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 8
  • Complexity: 501
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.6
  • Topological Polar Surface Area: 18.5Ų
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